Cas no 72830-09-2 (2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride)

• Product Name: 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride
• CAS No: 72830-09-2
• MF: C₈H₁₁Cl₂NO₂
• MW: 224.084440469742
• MDL: MFCD02181083
• CID: 59390
• PubChem ID: 16216928
• Update Time: 2025-10-24

2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3,4-dimethoxypyridine hydrochloride
• 2-(Chloromethyl)-3,4-dimethoxypyridinium hydrochloride
• 2-Chloromethyl-3,4-dimethoxy pyridine hydrochloride
• 2-Chloromethyl-3,4-dimethoxy-pyridinium hydrochloride
• 2-Chloromethyl-3,4-dimethoxyl Pyridine Hydrochloride
• 2-Chloromethyl-3,4-dimethoxypyridine, Hydrochloride Salt
• 2-chloromethyl-3,4-dimethoxypyridinium chloride
• 2-Chloromethy1-3,4-dimethoxypyridine hydrochloride
• 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride
• 2-chloromethyl-3 pound not4-dimethoxy-Pyridine hydrochloride
• 2-Chloromethyl-3,4-Dimethoxy Pyridine HCL
• 3,4-dimethoxy-2-chloromethylpyridine hydrochloride
• 2-(chloromethyl)-3,4-dimethoxypyridine;hydrochloride
• 2-(chlorom
• Pyridine, 2-(chloromethyl)-3,4-dimethoxy-, hydrochloride
• A811150
• 2-(Chloromethyl)-3,4-dimethoxypyridine hydrochloride, 97%
• 2-(Chloromethyl)-3,4-dimethoxypyridine--hydrogen chloride (1/1)
• CS-W014226
• 2-(Chloromethyl)-3,4-dimethoxypyridine hydrochloride (1:1)
• PS-10655
• J-010586
• BCP34518
• YYRIKJFWBIEEDH-UHFFFAOYSA-N
• 2-Chloromethyl-3,4-dimethoxy pyridine, HCl
• AKOS007930281
• HY-W013510
• Pantoprazole Impurity 6 HCl
• MFCD02181083
• 2-(Chloromethyl)-3,4-dimethoxypyridinehydrochloride
• 2-Chloromethyl-3,4-dimethoxypyridine-d7,Hydrochloride
• 2-(Chloromethyl)-3,4-dimethoxypyridine (hydrochloride)
• C8H11Cl2NO2
• J-506285
• 72830-09-2
• 3,4-dimethoxy-2-chloromethyl pyridine hydrochloride
• 2-(CHLOROMETHYL)-3,4-DIMETHOXYPYRIDINE HCL
• A9446
• 2-(chloromethyl)-3,4-dimethoxypyridin-1-ium chloride
• FT-0611963
• 2-(chloromethyl)-3,4-dimethoxy-pyridine hydrochloride
• C2073
• DTXSID10993631
• 2-Chloromethyl-3,4-dimethoxypyridiniumchloride
• EN300-175315
• SCHEMBL1002426
• AC-1138
• SY018321
• DB-020937

• MDL： MFCD02181083
• Inchi： 1S/C8H10ClNO2.ClH/c1-11-7-3-4-10-6(5-9)8(7)12-2;/h3-4H,5H2,1-2H3;1H
• InChI Key： YYRIKJFWBIEEDH-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C=CN=1)OC)OC.Cl

Computed Properties

• Exact Mass: 223.01700
• Monoisotopic Mass: 223.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Solids
• Melting Point: 155 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 32.60000
• LogP: -1.73930
• Vapor Pressure: No data available
• Solubility: Not determined

2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H312,H315,H317,H318,H373,H411
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-38-41-43-48/22-51/53
• Safety Instruction： S26-S36/37/39-S61-S2
• Hazardous Material Identification：
• Safety Term：S2;S26;S36/37/39;S61
• Risk Phrases：R21/22; R38; R41; R43; R48/22; R51/53
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature

Additional information on 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride

Professional Introduction to 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride (CAS No. 72830-09-2)

2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 72830-09-2, is a significant intermediate in modern pharmaceutical and chemical synthesis. This compound, featuring a pyridine core substituted with chloromethyl and methoxy groups, has garnered considerable attention due to its versatile reactivity and utility in the development of bioactive molecules.

The structural framework of 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride consists of a pyridine ring adorned with two methoxy groups at the 3rd and 4th positions, enhancing its electron-donating properties. The presence of a chloromethyl group at the 2-position introduces a reactive site for nucleophilic substitution reactions, making it a valuable precursor in constructing complex molecular architectures. This dual functionality has positioned the compound as a cornerstone in synthetic organic chemistry, particularly in the elaboration of heterocyclic scaffolds.

In recent years, 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride has been extensively explored in medicinal chemistry for its potential as a building block in drug discovery. Its ability to undergo facile functionalization has enabled the synthesis of diverse pharmacophores targeting various biological pathways. Notably, derivatives of this compound have been investigated for their pharmacological activity in oncology, immunology, and neurology.

One of the most compelling applications of 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride lies in its role as a precursor for kinase inhibitors. Kinases are enzymes central to numerous cellular processes, and their dysregulation is implicated in several diseases, including cancer. By leveraging the reactivity of the chloromethyl group, researchers have synthesized analogs that exhibit potent inhibitory effects on specific kinases. For instance, modifications to the methoxy substituents have been shown to modulate binding affinity and selectivity, leading to the identification of novel therapeutic agents.

Recent studies have highlighted the utility of 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride in constructing small-molecule inhibitors with antimicrobial properties. The pyridine core is a common motif in antibiotics and antifungals, and by incorporating this scaffold into drug candidates, researchers have achieved significant advancements in combating resistant pathogens. The hydrochloride salt form enhances solubility and stability, facilitating its use in both laboratory-scale synthesis and pharmaceutical formulations.

The synthesis of 2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride typically involves multi-step organic transformations starting from readily available pyridine derivatives. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that the compound meets stringent quality standards for industrial applications. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to introduce the desired functional groups with high efficiency.

In conclusion,2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride (CAS No. 72830-09-2) represents a pivotal compound in synthetic chemistry with far-reaching implications for drug development. Its unique structural features enable diverse chemical modifications, making it indispensable for constructing bioactive molecules across multiple therapeutic areas. As research continues to uncover new applications for this versatile intermediate,2-Chloromethyl-3,4-dimethoxypyridine Hydrochloride is poised to remain at the forefront of pharmaceutical innovation.